Cas no 2096331-76-7 (5-Bromo-2,4-difluorophenylboronic acid)

• Product Name: 5-Bromo-2,4-difluorophenylboronic acid
• CAS No: 2096331-76-7
• MF: C₆H₄BBrF₂O₂
• MW: 236.806568145752
• MDL: MFCD18783127
• CID: 4637862
• PubChem ID: 53216552
• Update Time: 2025-06-14

5-Bromo-2,4-difluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-5-broMoPhenylboronic acid
• 5-Bromo-2,4-difluorobenzeneboronic acid 98%
• 5-Bromo-2,4-difluorobenzeneboronic acid
• (5-Bromo-2,4-difluorophenyl)boronic acid
• MFCD18783127
• 5-BROMO-2,4-DIFLUOROPHENYLBORONIC ACID
• PS-9662
• 2096331-76-7
• AKOS027355377
• CS-0177994
• D71839
• SY254026
• (5-bromo-2,4-difluorophenyl)boronicacid
• WID33176
• 5-Bromo-2,4-difluorophenylboronic acid

• MDL： MFCD18783127
• Inchi： 1S/C6H4BBrF2O2/c8-4-1-3(7(11)12)5(9)2-6(4)10/h1-2,11-12H
• InChI Key： SZHYLLMQYYMZFL-UHFFFAOYSA-N
• SMILES： B(C1=CC(Br)=C(F)C=C1F)(O)O

Computed Properties

• Exact Mass: 235.94558g/mol
• Monoisotopic Mass: 235.94558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on 5-Bromo-2,4-difluorophenylboronic acid

Comprehensive Overview of 5-Bromo-2,4-difluorophenylboronic acid (CAS No. 2096331-76-7)

5-Bromo-2,4-difluorophenylboronic acid (CAS No. 2096331-76-7) is a highly versatile boronic acid derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic acids, which are pivotal in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and agrochemical development. Its unique structure, featuring bromine and fluorine substituents, enhances its reactivity and selectivity in palladium-catalyzed reactions, making it a valuable building block for heterocyclic compounds and bioconjugates.

The growing demand for 5-Bromo-2,4-difluorophenylboronic acid is driven by its applications in targeted drug delivery systems and proteolysis-targeting chimeras (PROTACs), a hot topic in cancer therapeutics. Researchers are increasingly exploring its role in designing small-molecule inhibitors and fluorescent probes for bioimaging. Its compatibility with click chemistry and microwave-assisted synthesis further broadens its utility in high-throughput screening and combinatorial chemistry.

From an industrial perspective, 2096331-76-7 is critical for producing electronic materials, such as organic light-emitting diodes (OLEDs) and semiconductor precursors. Its fluorine atoms improve thermal stability and electron mobility, aligning with the trend toward green chemistry and sustainable manufacturing. Recent studies highlight its potential in metal-organic frameworks (MOFs) for gas storage and catalysis, addressing global interest in carbon capture technologies.

Quality control of 5-Bromo-2,4-difluorophenylboronic acid involves rigorous HPLC purity testing and NMR spectroscopy, ensuring compliance with Good Manufacturing Practices (GMP). Suppliers often emphasize its low heavy metal content and high batch-to-batch consistency, key factors for FDA-approved intermediates. Storage recommendations typically include anhydrous conditions and argon atmosphere to prevent hydrolysis of the boronic acid group.

Emerging trends in AI-driven molecular design have spurred interest in this compound’s structure-activity relationships (SAR). Computational models predict its efficacy in kinase inhibition and GPCR modulation, topics frequently searched in PubMed and Reaxys. Additionally, its role in battery electrolytes and photoredox catalysis aligns with the surge in renewable energy research, making it a cross-disciplinary asset.

In summary, 5-Bromo-2,4-difluorophenylboronic acid (CAS No. 2096331-76-7) bridges gaps between academia and industry, with applications spanning precision medicine to advanced materials. Its adaptability to flow chemistry and continuous processing positions it as a future-proof reagent in the evolving landscape of chemical innovation.